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Cat. No.: B3432603 Get Quote

Disperse Orange 31: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Disperse Orange 31 is a monoazo disperse dye characterized by its orange-red hue and

application in the dyeing of synthetic fibers, particularly polyester. This technical guide provides

a detailed overview of its chemical structure, physicochemical properties, and relevant

experimental protocols. The information is intended for researchers, scientists, and

professionals in drug development who may encounter or utilize this compound in their work.

All quantitative data is presented in structured tables for clarity and comparative analysis.

Methodologies for key experimental procedures are described in detail, and logical

relationships are visualized using Graphviz diagrams.

Chemical Structure and Identification
Disperse Orange 31 is chemically known as 2-((2-Cyanoethyl)(4-((4-

nitrophenyl)diazenyl)phenyl)amino)ethyl acetate.[1] It is classified as a single azo dye.

Figure 1: Chemical Structure of Disperse Orange 31.

Table 1: Chemical Identification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3432603?utm_src=pdf-interest
https://www.benchchem.com/product/b3432603?utm_src=pdf-body
https://www.benchchem.com/product/b3432603?utm_src=pdf-body
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-31-2.html
https://www.benchchem.com/product/b3432603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name

2-((2-Cyanoethyl)(4-((4-
nitrophenyl)diazenyl)phenyl)amino)ethyl
acetate

CAS Number 61968-38-5, 68391-42-4[1]

C.I. Name Disperse Orange 31[1]

Molecular Formula C19H19N5O4[1]

| Molecular Weight| 381.39 g/mol [1] |

Physicochemical Properties
Disperse Orange 31 is a red-orange powder that is insoluble in water.[1][2] Its lipophilic nature

makes it suitable for dyeing hydrophobic fibers.

Table 2: Physicochemical Properties of Disperse Orange 31

Property Value Reference

Appearance Red-orange powder [2]

Density 1.24 g/cm³ [3]

Boiling Point 599.6 °C at 760 mmHg [3]

Flash Point 316.4 °C [3]

logP 4.81658 [3]

| Solubility | Insoluble in water |[1][2] |

Table 3: Dyeing Fastness Properties on Polyester

Fastness Property Grade

Dry Heat (Severe Fade) 4-5
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| Dry Heat (Staining) | 2-3 |

Experimental Protocols
Synthesis of Disperse Orange 31
The manufacturing process for Disperse Orange 31 involves a two-step diazotization and

coupling reaction.[1]

Step 1: Diazotization

Step 2: Azo Coupling

4-Nitrobenzenamine Diazonium Salt  NaNO2, HCl (0-5°C)

NaNO2, HCl (0-5°C)

Disperse Orange 31  Coupling Component

2-((2-Cyanoethyl)(phenyl)amino)ethyl acetate

Click to download full resolution via product page

Figure 2: General Synthesis Workflow for Disperse Orange 31.

Detailed Protocol: A detailed, step-by-step laboratory synthesis protocol with specific quantities

and reaction conditions is not readily available in the public domain. The general procedure is

as follows:

Diazotization: 4-Nitrobenzenamine is dissolved in a solution of hydrochloric acid and water.

The solution is cooled to 0-5 °C. A solution of sodium nitrite in water is then added dropwise

while maintaining the low temperature to form the diazonium salt.

Coupling: The prepared diazonium salt solution is then slowly added to a solution of the

coupling component, 2-((2-Cyanoethyl)(phenyl)amino)ethyl acetate, also maintained at a low

temperature. The reaction mixture is stirred until the coupling reaction is complete, indicated

by the formation of the colored product.
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Isolation and Purification: The precipitated Disperse Orange 31 is collected by filtration,

washed with water to remove any unreacted starting materials and salts, and then dried.

Further purification can be achieved by recrystallization from a suitable solvent.

Dyeing of Polyester Fabric with Disperse Orange 31
The following is a general high-temperature dyeing procedure for polyester fabrics.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3432603?utm_src=pdf-body
https://www.benchchem.com/product/b3432603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Dye Bath
(Dye, Dispersing Agent, pH buffer)

Add Polyester Fabric

Heat to 130°C

Hold at 130°C for 60 min

Cool to 70°C

Rinse Fabric

Reduction Clearing
(NaOH, Sodium Hydrosulfite)

Final Rinse

Dry Fabric

End

Click to download full resolution via product page

Figure 3: Experimental Workflow for Dyeing Polyester.
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Detailed Protocol:

Dye Bath Preparation: A dye bath is prepared with a specific liquor ratio (e.g., 1:10). The

required amount of Disperse Orange 31 is first pasted with a small amount of a dispersing

agent and then diluted with water. This dispersion is added to the dye bath. The pH of the

bath is adjusted to 4.5-5.5 using acetic acid.

Dyeing Process: The polyester fabric is introduced into the dye bath at room temperature.

The temperature is then raised to 130 °C at a rate of 1-2 °C/min. The dyeing is continued at

this temperature for 60 minutes to ensure proper diffusion and fixation of the dye within the

polyester fibers.

Cooling and Rinsing: After dyeing, the bath is cooled to 70 °C, and the fabric is removed and

rinsed with hot water and then cold water.

Reduction Clearing: To remove any unfixed dye from the surface of the fabric and to improve

wash fastness, a reduction clearing process is carried out. The dyed fabric is treated in a

solution containing sodium hydroxide (2 g/L) and sodium hydrosulfite (2 g/L) at 70-80 °C for

15-20 minutes.

Final Rinse and Drying: The fabric is then thoroughly rinsed with water and neutralized with a

weak solution of acetic acid if necessary. Finally, the fabric is dried.

Toxicological and Ecotoxicological Properties
Toxicological data for Disperse Orange 31 is limited. However, data for the related compound,

Disperse Orange 3, indicates potential for skin sensitization and eye irritation.

Table 4: Toxicological Data for Disperse Orange 3 (as a related compound)

Endpoint Result Reference

Oral LD50 (Rat) > 2000 mg/kg [4]

Skin Irritation Causes skin irritation [5]

Eye Irritation Causes serious eye irritation [5]
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| Skin Sensitization| May cause an allergic skin reaction |[5] |

Ecotoxicity: Specific quantitative data on the aquatic toxicity of Disperse Orange 31 is not

readily available. As a disperse dye, it is expected to have low water solubility, which may limit

its bioavailability in aquatic environments. However, disperse dyes as a class are known to be

of environmental concern due to their persistence and potential for bioaccumulation. Effluents

from textile dyeing processes containing disperse dyes should be adequately treated before

discharge.

Conclusion
Disperse Orange 31 is a commercially important monoazo dye for synthetic fibers. This guide

has summarized its key chemical and physical properties, provided an overview of its

synthesis, and detailed a typical dyeing protocol. While some toxicological data for a related

compound is available, further research into the specific toxicological and ecotoxicological

profile of Disperse Orange 31 is warranted to ensure its safe handling and minimize its

environmental impact. The provided information serves as a valuable resource for

professionals requiring a technical understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3432603#disperse-orange-31-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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